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Compound of Interest

Compound Name: 2-(Benzyloxy)-3-methylbenzonitrile

Cat. No.: B1448584 Get Quote

Technical Support Center: 2-(Benzyloxy)-3-
methylbenzonitrile
This guide provides essential safety and handling information for researchers, scientists, and

drug development professionals working with 2-(Benzyloxy)-3-methylbenzonitrile. Please

consult your institution's safety protocols and the full Safety Data Sheet (SDS) before handling

this compound.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-(Benzyloxy)-3-methylbenzonitrile?

A1: Based on available data for similar compounds, 2-(Benzyloxy)-3-methylbenzonitrile is

expected to cause skin and eye irritation.[1] Inhalation may lead to irritation of the throat and a

feeling of tightness in the chest, potentially causing coughing or wheezing.[1] Ingestion may

result in soreness and redness of the mouth and throat.[1]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: A comprehensive PPE program is essential.[2] Recommended PPE includes:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) standards.[3]
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Skin Protection: Handle with chemical-impermeable gloves that have been inspected prior to

use.[3] Wear a lab coat or chemical-resistant clothing.[2][3]

Respiratory Protection: Use only in a well-ventilated area or a fume hood.[1] If exposure

limits are exceeded or irritation is experienced, a full-face respirator may be necessary.[3]

Q3: What are the proper storage conditions for 2-(Benzyloxy)-3-methylbenzonitrile?

A3: Store the compound in a cool, well-ventilated area in its original, tightly closed container.[1]

Some sources suggest it may be air-sensitive and should be stored under an inert atmosphere

like Argon.[1]

Q4: What should I do in case of accidental contact with the substance?

A4: Immediate action is crucial:

Skin Contact: Remove all contaminated clothing and footwear immediately. Wash the

affected area with plenty of soap and water.[1]

Eye Contact: Immediately flush the eye with running water for at least 15 minutes. Seek

medical attention.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration, but avoid mouth-to-mouth resuscitation if the substance

was ingested or inhaled. Seek immediate medical attention.[3]

Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[1][4]

Q5: How should I handle a spill of 2-(Benzyloxy)-3-methylbenzonitrile?

A5: For small spills, laboratory personnel with appropriate training and PPE can manage the

cleanup. For large spills (e.g., more than 500 ml), evacuate the area and contact your

institution's emergency response team.[5]

Isolate the Area: Notify others in the vicinity and prevent access to the spill area.[6]
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Ensure Ventilation & Control Ignition Sources: Work in a well-ventilated area and remove any

potential sources of ignition.[5]

Contain the Spill: Use an absorbent material to create a dike around a liquid spill to prevent it

from spreading.[5][7]

Absorb and Neutralize: For liquid spills, cover with a chemical spill powder or absorbent

pads.[8] For solid spills, carefully sweep the material.[5]

Collect Waste: Use spark-proof tools to collect the absorbed material and place it in a

labeled, sealable container for hazardous waste disposal.[5][8]

Decontaminate: Clean the spill area with soap and water, and dispose of all contaminated

materials as hazardous waste.[6]

Data Presentation
Physical and Chemical Properties of Benzonitrile Derivatives

Property
2-(Benzyloxy)-3-
methylbenzonitrile

2-
Methylbenzonitrile

2-Methoxy-3-
nitrobenzonitrile

Molecular Formula C15H13NO C8H7N C8H6N2O3

Molecular Weight Data Not Available 117.15 g/mol [9] 178.14 g/mol [10]

CAS Number Data Not Available 529-19-1[9] 121001-06-7[10]

Boiling Point Data Not Available Data Not Available Data Not Available

Melting Point Data Not Available Data Not Available Data Not Available

Density Data Not Available Data Not Available Data Not Available

Toxicity Data (e.g.,

LD50)
Data Not Available Data Not Available Data Not Available

Occupational

Exposure Limits
Data Not Available Data Not Available Data Not Available
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Note: Specific quantitative data for 2-(Benzyloxy)-3-methylbenzonitrile was not available in

the search results. The information for related compounds is provided for context.

Experimental Protocols & Workflows
Workflow for Handling a Chemical Spill

The following diagram outlines the general procedure for responding to a chemical spill in a

laboratory setting.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1448584?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1448584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Assessment

Major Spill Response Minor Spill Response

Spill Detected

Major Spill? 
(>500ml or Highly Toxic)

Evacuate Area

Yes

Don Appropriate PPE

No

Notify Emergency Response

Secure Area

Contain Spill with 
Absorbent Material

Absorb/Neutralize Spill

Collect Waste in 
Labeled Container

Decontaminate Area

Dispose of Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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Hierarchy of Safety Controls

This diagram illustrates the hierarchy of controls for mitigating risks when working with

hazardous chemicals, from most to least effective.
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Caption: Hierarchy of controls for chemical safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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